Cas no 26476-33-5 (2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester)
2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester is a tetrazole derivative with applications in pharmaceutical and organic synthesis. Its structure combines a tetrazole ring with an ester-functionalized acetic acid moiety, enhancing reactivity and versatility in heterocyclic chemistry. The methyl ester group improves solubility and facilitates further derivatization, while the 2-methyl substitution offers steric and electronic modulation. This compound is particularly useful as a building block for bioactive molecules, including peptidomimetics and agrochemical intermediates. Its stability under mild conditions and compatibility with common synthetic methodologies make it a practical choice for researchers. The product is typically supplied in high purity to ensure consistent performance in demanding applications.
26476-33-5 structure
Product Name:2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester
CAS No:26476-33-5
MF:C5H8N4O2
MW:156.14262008667
MDL:MFCD25961729
CID:1427661
PubChem ID:14357934
Update Time:2025-06-08
2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester
- Methyl2-Methyl-2H-tetrazole-5-acetate
- DTXSID301283282
- AKOS037629940
- 26476-33-5
- Methyl 2-Methyl-2H-tetrazole-5-acetate
- methyl 2-(2-methyl-2H-tetrazol-5-yl)acetate
- AC5764
- MFCD25961729
- BBA47633
- SY096560
-
- MDL: MFCD25961729
- Inchi: 1S/C5H8N4O2/c1-9-7-4(6-8-9)3-5(10)11-2/h3H2,1-2H3
- InChI Key: SUGAVDMAJJYAQD-UHFFFAOYSA-N
- SMILES: O(C)C(CC1N=NN(C)N=1)=O
Computed Properties
- Exact Mass: 156.06484
- Monoisotopic Mass: 156.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 69.9Ų
Experimental Properties
- PSA: 69.9
2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D777118-1g |
Methyl 2-Methyl-2H-tetrazole-5-acetate |
26476-33-5 | 95% | 1g |
$715 | 2024-07-20 | |
| eNovation Chemicals LLC | D777118-1g |
Methyl 2-Methyl-2H-tetrazole-5-acetate |
26476-33-5 | 95% | 1g |
$715 | 2025-02-20 | |
| eNovation Chemicals LLC | D777118-1g |
Methyl 2-Methyl-2H-tetrazole-5-acetate |
26476-33-5 | 95% | 1g |
$715 | 2025-02-21 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY096560-1g |
Methyl 2-Methyl-2H-tetrazole-5-acetate |
26476-33-5 | ≥95% | 1g |
¥5500.00 | 2025-04-15 |
2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
26476-33-5 (2H-Tetrazole-5-acetic acid, 2-methyl-, methyl ester) Related Products
- 21743-77-1(2-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)acetic acid)
- 89488-96-0(Ethyl (2-methyl-2H-tetrazol-5-yl)acetate)
- 91939-44-5(2H-Tetrazole-5-butanoic acid, 2-methyl-, ethyl ester)
- 91660-70-7(Methyl (2-tert-butyl-2H-tetrazol-5-yl)acetate)
- 64953-16-8(Ethyl (2-tert-butyl-2H-tetrazol-5-yl)acetate)
- 26476-32-4(methyl 2-(2H-1,2,3,4-tetrazol-5-yl)acetate)
- 89365-14-0(2H-Tetrazole,5-(2-methoxyethyl)-2-methyl-)
- 64953-14-6
- 21743-79-3(2H-Tetrazole-5-acetic acid, 2-ethyl-)
- 149476-30-2
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